Cas no 2089662-47-3 (2-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)propanamide)

• Product Name: 2-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)propanamide
• CAS No: 2089662-47-3
• MF: C₉H₁₈N₂OS
• MW: 202.317020893097
• CID: 4774123
• Update Time: 2023-08-17

2-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-ethyl-N-(tetrahydrothiophen-3-yl)propanamide
• 2-amino-N-ethyl-N-(thiolan-3-yl)propanamide
• 2-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)propanamide

• Inchi： 1S/C9H18N2OS/c1-3-11(9(12)7(2)10)8-4-5-13-6-8/h7-8H,3-6,10H2,1-2H3
• InChI Key： DUHWOOHXMPBBFD-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N(C(C(C)N)=O)CC

Computed Properties

• Exact Mass: 202.11398438 g/mol
• Monoisotopic Mass: 202.11398438 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 202.32
• XLogP3: 0.4
• Topological Polar Surface Area: 71.6